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Compound of Interest

Compound Name: 4-Formylcinnamic acid

CAS No.: 66885-68-5

Cat. No.: B7763361

Get Quote

4-Formylcinnamic acid stands as a molecule of significant interest to researchers in organic

synthesis, medicinal chemistry, and materials science. As a bifunctional aromatic compound, it

incorporates both a reactive aldehyde group and a versatile acrylic acid moiety. This unique

structural arrangement makes it an invaluable starting material and intermediate for the

synthesis of a wide array of more complex molecules, including pharmaceutical scaffolds,

molecular linkers, and photoresponsive polymers.[1][2] Its rigid, conjugated backbone provides

a predictable framework for molecular design, while its distinct functional groups allow for

selective, stepwise chemical modifications. This guide offers a comprehensive overview of 4-
Formylcinnamic acid, detailing its chemical and physical properties, outlining a standard

laboratory synthesis, exploring its chemical reactivity and applications, and summarizing critical

safety protocols for its handling and storage.

Section 1: Core Chemical Identity and
Physicochemical Properties
4-Formylcinnamic acid, predominantly found as the more stable trans-isomer, is a solid

crystalline powder, typically light yellow to beige in appearance.[3][4] Its identity is

unequivocally established by its Chemical Abstracts Service (CAS) number: 23359-08-2.[5]
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Table 1.1: Chemical Identifiers and Key Properties
Property Value Source(s)

CAS Number 23359-08-2 [3][5]

IUPAC Name
(2E)-3-(4-formylphenyl)prop-2-

enoic acid
[4][5]

Molecular Formula C₁₀H₈O₃ [3][5]

Molecular Weight 176.17 g/mol [3]

Appearance
Light yellow to beige crystalline

powder
[3][4]

Melting Point 251-254 °C (decomposes) [4]

Boiling Point 373.2 ± 25.0 °C at 760 mmHg [3]

Solubility

Limited solubility in water;

soluble in many organic

solvents such as methanol,

ethanol, and DMSO.[6]

InChI Key
LBOUHDMYVURTMA-

AATRIKPKSA-N
[5]

Spectroscopic Profile
The structural features of 4-Formylcinnamic acid give rise to a distinct spectroscopic

signature, which is crucial for its identification and characterization.

¹H NMR Spectroscopy: The proton NMR spectrum is characterized by distinct signals

corresponding to the aldehyde proton (~9.9-10.1 ppm), the aromatic protons on the benzene

ring (doublets around 7.8-8.0 ppm), the vinylic protons of the alkene chain (doublets around

6.5 and 7.7 ppm), and a broad singlet for the carboxylic acid proton (>12 ppm).[7][8]

¹³C NMR Spectroscopy: The carbon spectrum will show characteristic peaks for the carbonyl

carbons of the aldehyde and carboxylic acid, as well as peaks for the aromatic and vinylic

carbons.
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Infrared (IR) Spectroscopy: The IR spectrum displays prominent absorption bands indicative

of its functional groups: a broad O-H stretch for the carboxylic acid (~2500–3300 cm⁻¹), a

sharp C=O stretch for the carboxylic acid carbonyl (~1680–1700 cm⁻¹), another C=O stretch

for the aldehyde carbonyl (~1700-1720 cm⁻¹), a C=C stretch for the alkene (~1620-1640

cm⁻¹), and aromatic C-H stretches (~3030 cm⁻¹).[9][10]

Section 2: Synthesis and Purification Protocol
The synthesis of 4-Formylcinnamic acid is most commonly achieved via a Knoevenagel

condensation reaction. This classic carbon-carbon bond-forming reaction is highly reliable for

producing cinnamic acid derivatives from aromatic aldehydes. The causality behind this choice

of methodology lies in its high efficiency and the ready availability of the starting materials. The

reaction involves the condensation of an aldehyde with a compound containing an active

methylene group, such as malonic acid, catalyzed by a weak base like pyridine with a

piperidine co-catalyst.[11][12]

Diagram 2.1: Knoevenagel Condensation Workflow
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Caption: Synthetic workflow for 4-Formylcinnamic acid via Knoevenagel condensation.

Step-by-Step Synthesis Protocol
Reaction Setup: In a round-bottomed flask equipped with a reflux condenser, combine 4-

carboxybenzaldehyde (1 equivalent) and malonic acid (1.5-2.0 equivalents).

Solvent and Catalyst Addition: Add pyridine to dissolve the solids, followed by the addition of

a catalytic amount of piperidine (approx. 0.1 equivalents).

Heating: Heat the reaction mixture to reflux (typically around 80-90 °C) for 3-5 hours. The

progress of the reaction can be monitored by Thin Layer Chromatography (TLC). The

reaction proceeds via condensation followed by in-situ decarboxylation.
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Workup: After cooling the mixture to room temperature, slowly pour it into a beaker

containing a mixture of crushed ice and concentrated hydrochloric acid. This step neutralizes

the basic pyridine and protonates the carboxylate, causing the product to precipitate.

Isolation: Collect the crude solid product by vacuum filtration and wash thoroughly with cold

water to remove any remaining salts and acid.

Purification: The primary method for purification is recrystallization. Dissolve the crude solid

in a minimal amount of hot ethanol or an ethanol/water mixture, then allow it to cool slowly to

form pure crystals of 4-Formylcinnamic acid.

Section 3: Chemical Reactivity and Key Applications
The synthetic utility of 4-Formylcinnamic acid stems from the orthogonal reactivity of its two

primary functional groups. This allows it to serve as a versatile scaffold in multi-step syntheses.

Diagram 3.1: Reactivity Map of 4-Formylcinnamic Acid
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Caption: Key reaction pathways for the bifunctional 4-Formylcinnamic acid.

Applications in Drug Discovery and Medicinal Chemistry
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Cinnamic acid and its derivatives are recognized as privileged scaffolds in drug design,

exhibiting a wide range of biological activities including antimicrobial, anti-inflammatory, and

anticancer properties.[1][13][14][15] 4-Formylcinnamic acid is particularly useful as:

A Molecular Linker: The carboxylic acid can be coupled to one molecule (e.g., an amine on a

protein) while the aldehyde can be used to attach a second molecule (e.g., via reductive

amination), making it an effective tool in the construction of PROTACs or Antibody-Drug

Conjugates (ADCs).

A Scaffold for Library Synthesis: The two functional handles allow for the rapid generation of

diverse chemical libraries for high-throughput screening.

An Intermediate for Bioactive Targets: It is a documented precursor in the synthesis of

complex molecules, such as (E)-4-[(5,6,7,8-tetrahydro-5,5,8,8-tetramethylnaphth-2-yl)-

ethynyl]-cinnamic acid, which has relevance in retinoid-related research.

Applications in Materials Science
The conjugated system of 4-Formylcinnamic acid, including the phenyl ring and the double

bond, makes it a candidate for creating photoresponsive materials.[2] The cinnamate moiety is

well-known for undergoing [2+2] photocycloaddition upon exposure to UV light. This property

can be exploited to create:

Photocrosslinkable Polymers: By incorporating 4-Formylcinnamic acid into a polymer

backbone, the material can be crosslinked with UV light, altering its physical properties for

applications in photolithography or hydrogel formation.

Liquid Crystals: The rigid, rod-like structure is a common feature in molecules used for liquid

crystal displays.

Section 4: Safety, Handling, and Storage
Proper handling of 4-Formylcinnamic acid is essential to ensure laboratory safety. It is

classified as an irritant and should be handled with appropriate precautions.[16]

Table 4.1: GHS Hazard and Precautionary Information
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Category Code Description

Hazard Statements H315 Causes skin irritation.[3]

H319
Causes serious eye irritation.

[3]

H335
May cause respiratory

irritation.[3]

Precautionary Statements P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[3]

P280
Wear protective gloves/eye

protection/face protection.[3]

P302 + P352
IF ON SKIN: Wash with plenty

of water.[3]

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[3]

Handling and Personal Protective Equipment (PPE)
Engineering Controls: Handle only in a well-ventilated area, preferably within a chemical

fume hood, to avoid inhalation of dust.[16]

Personal Protective Equipment: Standard PPE should be worn at all times. This includes:

Eye Protection: Chemical safety goggles or a face shield.[16]

Hand Protection: Chemical-resistant gloves (e.g., nitrile).[16]

Respiratory Protection: For operations generating significant dust, use a NIOSH-approved

N95 dust mask or a respirator.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.echemi.com/produce/pr25030446951-4-formylcinnamic-acid.html
https://www.echemi.com/produce/pr25030446951-4-formylcinnamic-acid.html
https://www.echemi.com/produce/pr25030446951-4-formylcinnamic-acid.html
https://www.echemi.com/produce/pr25030446951-4-formylcinnamic-acid.html
https://www.echemi.com/produce/pr25030446951-4-formylcinnamic-acid.html
https://www.echemi.com/produce/pr25030446951-4-formylcinnamic-acid.html
https://www.echemi.com/produce/pr25030446951-4-formylcinnamic-acid.html
https://www.fishersci.com/store/msds?partNumber=AC176590050&productDescription=4-FORMYLCINNAMIC+ACID+9+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC176590050&productDescription=4-FORMYLCINNAMIC+ACID+9+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC176590050&productDescription=4-FORMYLCINNAMIC+ACID+9+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7763361?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Skin Protection: A lab coat should be worn to prevent skin contact.[16]

Storage Conditions
Store 4-Formylcinnamic acid in a tightly closed container in a cool, dry, and well-ventilated

area.[3][16] Keep it away from incompatible substances such as strong oxidizing agents.[16]

Conclusion
4-Formylcinnamic acid is a high-value chemical intermediate whose utility is rooted in its

bifunctional nature. Its well-defined structure, predictable reactivity, and straightforward

synthesis make it an essential tool for researchers and drug development professionals. By

enabling the construction of complex molecular architectures, it serves as a critical bridge

between simple starting materials and advanced functional molecules with potential impacts in

medicine and materials science. Adherence to proper safety protocols is mandatory to harness

its full potential responsibly.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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